![molecular formula C10H18N4O2 B6262533 6-amino-1-[2-(diethylamino)ethyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione CAS No. 2434-44-8](/img/no-structure.png)
6-amino-1-[2-(diethylamino)ethyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
Overview
Description
“6-amino-1-[2-(diethylamino)ethyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione” is a chemical compound with the molecular weight of 226.28 . It is a powder form substance stored at room temperature .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 4-amino-N-[2(diethylamino)ethyl]benzamide complex was achieved by reacting sodium tetraphenyl borate with 4-amino-N-[2(diethylamino)ethyl]benzamide, chloride salt, and procainamide in deionized water at room temperature .Molecular Structure Analysis
The InChI code for this compound is "1S/C10H18N4O2/c1-3-13(4-2)5-6-14-8(11)7-9(15)12-10(14)16/h7H,3-6,11H2,1-2H3,(H,12,15,16)" . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder form substance stored at room temperature . The molecular weight of the compound is 226.28 .Scientific Research Applications
Polymer Synthesis
This compound can serve as a building block for polymer synthesis. For instance:
- Copolymers : It can be copolymerized with other monomers to create novel materials with tailored properties. For example, copolymerization with hydrophobic monomers like 2,2,6,6-tetramethyl-4-piperidyl methacrylate (TMPM) leads to materials with interesting segmental motion behavior at different pH and temperature values .
Mechanism of Action
Target of Action
Mode of Action
Pharmacokinetics
It is known that the compound is a powder at room temperature, suggesting that it could be administered orally or via injection .
Result of Action
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s stability could be affected by temperature, as it is stored at room temperature . Additionally, the compound’s efficacy could be influenced by the pH of the environment, as similar compounds have shown pH-sensitive behavior .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-amino-1-[2-(diethylamino)ethyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione involves the reaction of diethyl malonate with ethyl acetoacetate to form ethyl 2,4-dioxobutanoate. This compound is then reacted with urea to form 6-amino-1,2,3,4-tetrahydropyrimidine-2,4-dione. The final step involves the reaction of this compound with diethylamine to form the desired product.", "Starting Materials": [ "Diethyl malonate", "Ethyl acetoacetate", "Urea", "Diethylamine" ], "Reaction": [ "Step 1: Diethyl malonate and ethyl acetoacetate are reacted in the presence of sodium ethoxide to form ethyl 2,4-dioxobutanoate.", "Step 2: Ethyl 2,4-dioxobutanoate is reacted with urea in the presence of sodium ethoxide to form 6-amino-1,2,3,4-tetrahydropyrimidine-2,4-dione.", "Step 3: 6-amino-1,2,3,4-tetrahydropyrimidine-2,4-dione is reacted with diethylamine in the presence of acetic acid to form 6-amino-1-[2-(diethylamino)ethyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione." ] } | |
CAS RN |
2434-44-8 |
Product Name |
6-amino-1-[2-(diethylamino)ethyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione |
Molecular Formula |
C10H18N4O2 |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
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